Cas no 1804978-66-2 (3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde)

• Product Name: 3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde
• CAS No: 1804978-66-2
• MF: C₇H₃BrF₂N₂O₃
• MW: 281.011127710342
• CID: 4862861
• Update Time: 2025-08-05

3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde

• Inchi： 1S/C7H3BrF2N2O3/c8-5-3(2-13)1-4(6(9)10)11-7(5)12(14)15/h1-2,6H
• InChI Key： ZVAJYZNJRNHYJF-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])N=C(C(F)F)C=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.8
• Topological Polar Surface Area: 75.8

Additional information on 3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde

Introduction to 3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde (CAS No. 1804978-66-2)

3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde, with the CAS number 1804978-66-2, is a versatile and highly functionalized compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and organic synthesis. This compound is characterized by its bromine, difluoromethyl, nitro, and carboxaldehyde functional groups, which collectively contribute to its reactivity and utility in the development of novel pharmaceuticals and chemical intermediates.

The structure of 3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde is particularly noteworthy for its ability to participate in a wide range of chemical reactions. The bromine atom serves as an excellent leaving group, facilitating substitution reactions, while the difluoromethyl group imparts unique electronic and steric properties that can influence the reactivity and selectivity of the molecule. The nitro group, a strong electron-withdrawing group, enhances the electrophilicity of the pyridine ring, making it a valuable substrate for nucleophilic aromatic substitution (SNAr) reactions. Additionally, the carboxaldehyde group provides a reactive site for condensation reactions, making this compound a versatile building block in organic synthesis.

In the realm of medicinal chemistry, 3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde has shown promise as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel inhibitors for various biological targets. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a precursor in the synthesis of potent inhibitors of kinases, which are important therapeutic targets for cancer and inflammatory diseases. The bromine atom allows for easy modification through Suzuki coupling reactions, enabling the introduction of diverse substituents to fine-tune the biological activity and pharmacological properties of the final products.

The difluoromethyl group in 3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde has also been shown to enhance metabolic stability and improve drug-like properties. Fluorinated compounds are known for their increased lipophilicity and reduced susceptibility to metabolic degradation, which can lead to improved oral bioavailability and longer half-lives. This makes 3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde an attractive starting material for drug discovery programs aimed at developing new therapeutic agents with enhanced pharmacokinetic profiles.

Beyond its applications in medicinal chemistry, 3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde has also found use in other areas of chemical research. In materials science, this compound has been explored as a building block for the synthesis of functional polymers and materials with unique optical and electronic properties. The presence of multiple functional groups provides opportunities for designing materials with tailored functionalities, such as photoluminescent materials or conductive polymers.

The synthesis of 3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde typically involves multistep procedures that leverage modern synthetic methodologies. One common approach involves the sequential introduction of the bromine, difluoromethyl, nitro, and carboxaldehyde groups onto a pyridine scaffold. Recent advancements in catalytic methods have simplified these synthetic routes, making it more accessible for researchers to prepare this compound on both laboratory and industrial scales. For example, palladium-catalyzed cross-coupling reactions have been employed to efficiently introduce the bromine atom, while transition-metal-free methods have been developed for the selective introduction of the difluoromethyl group.

In conclusion, 3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde (CAS No. 1804978-66-2) is a highly functionalized compound with significant potential in various fields of chemistry and biology. Its unique combination of functional groups makes it a valuable intermediate for the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new applications and optimize synthetic methods for this compound, further solidifying its importance in modern chemical research.